N'-benzyl-N-[2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]ethanediamide

• IUPAC Name: N-benzyl-N'-[2-(4-fluorophenyl)sulfonyl-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C21H19FN2O4S2/c22-16-8-10-17(11-9-16)30(27,28)19(18-7-4-12-29-18)14-24-21(26)20(25)23-13-15-5-2-1-3-6-15/h1-12,19H,13-14H2,(H,23,25)(H,24,26)
• InChI Key: NEYLJPBIOMGIRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(=O)NCC(C2=CC=CS2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H19FN2O4S2
• Molecular Weight: 446.5 g/mol

Description

“N’-benzyl-N-[2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]ethanediamide” is a complex organic compound. It contains several functional groups, including a benzyl group, a fluorobenzenesulfonyl group, a thiophen-2-yl group, and an ethanediamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the fluorobenzenesulfonyl group could potentially be introduced via a reaction with N-Fluorobenzenesulfonimide.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzyl and thiophen-2-yl groups are aromatic, while the fluorobenzenesulfonyl group contains a sulfonyl group attached to a fluorobenzene ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups means that it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the fluorobenzenesulfonyl group could potentially make it more electronegative.

Scientific Research Applications

N-benzyl-N-FBE-TEA has been used in a variety of scientific research applications, including the study of enzyme inhibitors, protein-protein interactions, and drug delivery. It has also been used as a substrate in the study of enzyme kinetics and enzyme-substrate interactions. Additionally, it has been used as a fluorescent probe to study the structure and dynamics of proteins and nucleic acids.

Mechanism of Action

The mechanism of action of N-benzyl-N-FBE-TEA is not yet fully understood. It is known, however, that the compound binds to certain proteins, enzymes, and nucleic acids, and that this binding can be modulated by changes in pH, temperature, and other factors. It has also been suggested that the compound may act as an allosteric modulator of enzyme activity.
Biochemical and Physiological Effects
N-benzyl-N-FBE-TEA has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to inhibit the activity of certain proteins, including the enzyme phospholipase A2, which is involved in the breakdown of phospholipids. Additionally, it has been found to have an effect on cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

The use of N-benzyl-N-FBE-TEA in laboratory experiments has a number of advantages. It is relatively inexpensive and easy to synthesize, and it is highly soluble in a variety of solvents. Additionally, it is relatively stable and can be stored for long periods of time. The main limitation of using N-benzyl-N-FBE-TEA in laboratory experiments is that its mechanism of action is not yet fully understood, and its effects are not always consistent.

Future Directions

The potential future directions of research on N-benzyl-N-FBE-TEA are numerous. These include further studies on its mechanism of action, its effects on cell proliferation and apoptosis, and its potential applications in drug delivery and drug design. Additionally, further studies could be conducted on its effects on other enzymes and proteins, as well as its potential use as a fluorescent probe for the study of proteins and nucleic acids. Finally, further studies could be conducted on its potential use in the development of new drugs and therapies for various diseases.

Synthesis Methods

N-benzyl-N-FBE-TEA can be synthesized by a variety of methods, including the reaction of 4-Fluorobenzenesulfonyl chloride and N-benzyl-2-thiopheneethanediamide in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction proceeds in a two-step process, with the first step involving the formation of a sulfonamide, and the second step involving the formation of the amidine. The yield of the reaction is typically high, with yields of up to 97% being reported.